Cas no 77752-64-8 (1,4-Piperazinediacetic acid, 2,5-dioxo-)

• Product Name: 1,4-Piperazinediacetic acid, 2,5-dioxo-
• CAS No: 77752-64-8
• MF: C₈H₁₀N₂O₆
• MW: 230.174802303314
• CID: 535556
• PubChem ID: 23510852
• Update Time: 2025-04-19

1,4-Piperazinediacetic acid, 2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperazinediacetic acid, 2,5-dioxo-
• 2-[4-(carboxymethyl)-2,5-dioxopiperazin-1-yl]acetic acid
• 2,5-dioxopiperazine-1,4-diacetic acid
• 1,4-di (carboxymethyl) -2,5-diketopiperazine
• SCHEMBL6792682
• 1,4-dicarboxymethylpiperazine-2,5-dione
• 77752-64-8
• N,N'-bis(carboxymethyl)-2,5-diketopiperazine
• DTXSID90634651
• 2,2'-(2,5-Dioxopiperazine-1,4-diyl)diacetic acid
• VRDOHMYPSMRJQK-UHFFFAOYSA-N
• 1,4-di(carboxymethyl)-2,5-diketopiperazine

• Inchi： 1S/C8H10N2O6/c11-5-1-9(3-7(13)14)6(12)2-10(5)4-8(15)16/h1-4H2,(H,13,14)(H,15,16)
• InChI Key： VRDOHMYPSMRJQK-UHFFFAOYSA-N
• SMILES： O=C1CN(CC(=O)O)C(CN1CC(=O)O)=O

Computed Properties

• Exact Mass: 230.0539
• Monoisotopic Mass: 230.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 115.22